Cas no 1361664-00-7 (5-Chloro-2-(3,4,5-trichlorophenyl)pyridine-3-acetonitrile)

• Product Name: 5-Chloro-2-(3,4,5-trichlorophenyl)pyridine-3-acetonitrile
• CAS No: 1361664-00-7
• MF: C₁₃H₆Cl₄N₂
• MW: 332.012138843536
• CID: 4968097
• Update Time: 2025-10-16

5-Chloro-2-(3,4,5-trichlorophenyl)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-(3,4,5-trichlorophenyl)pyridine-3-acetonitrile

• Inchi： 1S/C13H6Cl4N2/c14-9-3-7(1-2-18)13(19-6-9)8-4-10(15)12(17)11(16)5-8/h3-6H,1H2
• InChI Key： DWBRSGGCZNWGPT-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1C(=CC(=CN=1)Cl)CC#N)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 344
• XLogP3: 4.7
• Topological Polar Surface Area: 36.7

Additional information on 5-Chloro-2-(3,4,5-trichlorophenyl)pyridine-3-acetonitrile

5-Chloro-2-(3,4,5-Trichlorophenyl)Pyridine-3-Acetonitrile: A Comprehensive Overview

5-Chloro-2-(3,4,5-trichlorophenyl)pyridine-3-acetonitrile, identified by the CAS number 1361664-00-7, is a highly specialized organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which combines a pyridine ring substituted with chlorine atoms and an acetonitrile group. The molecule's design allows for versatile reactivity and functionality, making it a valuable component in synthetic chemistry and material science.

The synthesis of 5-chloro-2-(3,4,5-trichlorophenyl)pyridine-3-acetonitrile involves a series of carefully optimized reactions. Researchers have employed methodologies such as nucleophilic substitution and coupling reactions to achieve high yields and purity. Recent advancements in catalytic systems have further enhanced the efficiency of these processes, aligning with the growing demand for sustainable chemical manufacturing practices.

In terms of applications, this compound has garnered attention in the field of agrochemicals. Studies have demonstrated its potential as a herbicide due to its ability to inhibit key enzymes involved in plant metabolism. Moreover, its stability under various environmental conditions makes it a promising candidate for agricultural use. Recent research published in leading journals highlights its effectiveness in controlling invasive plant species without adverse effects on non-target organisms.

The structural uniqueness of 5-chloro-2-(3,4,5-trichlorophenyl)pyridine-3-acetonitrile also lends itself to applications in pharmaceutical chemistry. The compound serves as a valuable intermediate in the synthesis of bioactive molecules targeting various therapeutic areas. For instance, its role in the development of anti-inflammatory agents has been explored through computational modeling and in vitro studies.

From an environmental perspective, understanding the fate and transport of this compound is crucial. Recent studies have investigated its biodegradation pathways under aerobic and anaerobic conditions. These findings are essential for assessing its environmental impact and ensuring responsible use in industrial applications.

In conclusion, 5-chloro-2-(3,4,5-trichlorophenyl)pyridine-3-acetonitrile stands out as a versatile and multifaceted compound with wide-ranging applications. Its continued exploration across diverse scientific domains underscores its importance in modern chemistry. As research progresses, new insights into its properties and potential uses are expected to emerge, further solidifying its role in both academic and industrial settings.